Cas no 259808-67-8 (tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate
• CAS No: 259808-67-8
• MF: C₁₁H₂₂N₂O₂
• MW: 214.304583072662
• MDL: MFCD07371651
• CID: 247222
• PubChem ID: 22710387
• Update Time: 2025-07-18

tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Boc-3,3-Dimethylpiperazine
• 1-​Piperazinecarboxylic acid, 3,​3-​dimethyl-​, 1,​1-​dimethylethyl ester
• 1-BOC-3,3-DIMETHYL-PIPERAZINE
• 1-BOC-3,3-DIMETHYLPIPERAZINE HYDROCHLORIDE,
• 1-Piperazinecarboxylicacid, 3,3-dimethyl-, 1,1-dimethylethyl ester
• tert-butyl 3,3-dimethylpiperazine-1-carboxylate
• 1,1-dimethylethyl 3,3-dimethyl-1-piperazinecarboxylate
• 3,3-DIMETHYLPIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• N-Boc-3,3-dimethylpiperazine
• LBAIYWWWORXVEQ-UHFFFAOYSA-N
• SCHEMBL221595
• 259808-67-8
• SY022142
• tert-butyl 3,3-dimethyl-piperazine-1-carboxylate
• BCP25802
• 1-Boc-3 pound not3-Dimethylpiperazine
• NCGC00374401-01
• MFCD07371651
• DTXSID40627679
• tert-butyl 3,3-dimethylpiperazine-1-carboxylate 3,3-Dimethylpiperazine-1-carboxylic acid tert-butyl ester 1-Boc-3,3-dimethylpiperazine
• BB 0256825
• EN300-91699
• CS-W008758
• PB10423
• 1-(tert-Butoxycarbonyl)-3,3-dimethylpiperazine
• J-504351
• FT-0650516
• 1-Boc-3,3-dimethyl-piperazine, AldrichCPR
• A5173
• GS-4189
• 1-PIPERAZINECARBOXYLIC ACID, 3,3-DIMETHYL-, 1,1-DIMETHYLETHYL ESTER
• AM84300
• 1-Boc-3,3-dimethypiperazine
• AKOS005264975
• (R)-3-Amino-2-oxetanonep-toluenesulfonicacidsalt
• AC-33808
• Z255151058
• 3,3-DIMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• DB-067512
• BBL102795
• STL556602
• tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate

• MDL： MFCD07371651
• Inchi： 1S/C11H22N2O2/c1-10(2,3)15-9(14)13-7-6-12-11(4,5)8-13/h12H,6-8H2,1-5H3
• InChI Key： LBAIYWWWORXVEQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C)(C)C1)=O

Computed Properties

• Exact Mass: 214.16800
• Monoisotopic Mass: 214.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.1

Experimental Properties

• Density: 0.977
• Boiling Point: 275.1°Cat760mmHg
• Flash Point: 120.2°C
• Refractive Index: 1.455
• PSA: 41.57000
• LogP: 1.87200

tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Additional information on tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate

Introduction to Tert-Butyl 3,3-Dimethylpiperazine-1-Carboxylate (CAS No. 259808-67-8)

Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate, identified by its CAS number 259808-67-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate make it a valuable intermediate in synthesizing various pharmacologically active molecules.

The molecular structure of this compound consists of a piperazine ring substituted with two methyl groups at the 3-position and a carboxylate group at the 1-position, further modified by a Tert-butyl group. This unique arrangement contributes to its stability and reactivity, making it a versatile building block in organic synthesis. The presence of the Tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems.

In recent years, there has been growing interest in piperazine derivatives due to their potential therapeutic applications. Research has highlighted the role of these compounds in various pharmacological contexts, including their use as intermediates in the synthesis of antipsychotic, antidepressant, and anti-inflammatory agents. The specific modifications in the structure of Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate make it particularly interesting for further exploration in these areas.

One of the most compelling aspects of Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate is its utility in medicinal chemistry. The compound serves as a key intermediate in the synthesis of more complex molecules that exhibit significant biological activity. For instance, researchers have utilized this derivative to develop novel compounds with potential applications in treating neurological disorders. The ability to modify the piperazine core while maintaining functional groups that enhance bioavailability makes it an attractive candidate for drug discovery.

The synthesis of Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the piperazine ring followed by functionalization with methyl groups and subsequent carboxylation. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed reactions, are often employed to achieve the desired product with minimal side reactions.

The pharmacological properties of derivatives like Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate have been extensively studied in recent years. Researchers have focused on understanding how structural modifications influence biological activity. For example, studies have shown that introducing bulky substituents like the Tert-butyl group can enhance binding affinity to specific receptors, thereby improving therapeutic efficacy. This insight has guided the development of new drug candidates with improved pharmacokinetic profiles.

In addition to its role as an intermediate in drug synthesis, Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate has found applications in other areas of chemical research. Its stable structure and reactivity make it a useful tool for studying reaction mechanisms and developing new synthetic methodologies. chemists have leveraged this compound to explore novel catalytic systems and reaction pathways that could lead to more efficient synthetic processes.

The future prospects for Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate are promising, given its versatility and potential applications. As research continues to uncover new therapeutic targets and drug mechanisms, this compound is likely to play a crucial role in developing next-generation pharmaceuticals. Its unique structural features and favorable chemical properties position it as a cornerstone in medicinal chemistry and organic synthesis.

In conclusion, Tert-Butyl 3,3-Dimethylpiperazine-1-carboxylate (CAS No. 259808-67-8) is a multifaceted compound with significant implications in pharmaceutical research and development. Its role as an intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts. As scientists continue to explore its potential applications and refine synthetic methodologies, this compound is poised to contribute substantially to advancements in medicinal chemistry.